Cas no 65189-71-1 (Kemptide)

• Product Name: Kemptide
• CAS No: 65189-71-1
• MF: C₃₂H₆₁N₁₃O₉
• MW: 771.908446073532
• MDL: MFCD00076710
• CID: 511290
• PubChem ID: 24896201
• Update Time: 2025-04-19

Kemptide Chemical and Physical Properties

Names and Identifiers

• Glycine,L-leucyl-L-arginyl-L-arginyl-L-alanyl-L-seryl-L-leucyl-
• Kemptide acetate salt
• KEMPTIDE
• LEU-ARG-ARG-ALA-SER-LEU-GLY
• LRRASLG
• L-Leucyl-L-arginyl-L-arginyl-L-alanyl-L-seryl-L-leucylglycine
• NSC 332190
• L-LEUCYL-L-ARGINYL-L-ARGINYL-L-ALANYL-L-SERYL-L-LEUCYL-GLYCINE
• AKOS040763980
• Kemptide (H-DL-Leu-DL-Arg-DL-Arg-DL-Ala-DL-Ser-DL-Leu-Gly-OH)
• 2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-amino-4-methylpentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]propanoyl]amino]-3-hydroxypropanoyl]amino]-4-methylpentanoyl]amino]acetic acid
• HY-P0248
• H-Leu-Arg-Arg-Ala-Ser-Leu-Gly-OH
• WIGDGIGALMYEBW-LLINQDLYSA-N
• CHEMBL152998
• A12727
• MFCD00076710
• 65189-71-1
• NCGC00167224-01
• SCHEMBL7741846
• (5S,8S,11S,14S,17S,20S)-20-amino-14,17-bis(3-guanidinopropyl)-8-(hydroxymethyl)-5-isobutyl-11,22-dimethyl-4,7,10,13,16,19-hexaoxo-3,6,9,12,15,18-hexaazatricosan-1-oic acid
• [(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-amino-4-methylpentanamido]-5-carbamimidamidopentanamido]-5-carbamimidamidopentanamido]propanamido]-3-hydroxypropanamido]-4-methylpentanamido]acetic acid
• DB-277013
• Kemptide

• MDL： MFCD00076710
• Inchi： 1S/C32H61N13O9/c1-16(2)12-19(33)26(50)42-21(9-7-11-39-32(36)37)29(53)43-20(8-6-10-38-31(34)35)28(52)41-18(5)25(49)45-23(15-46)30(54)44-22(13-17(3)4)27(51)40-14-24(47)48/h16-23,46H,6-15,33H2,1-5H3,(H,40,51)(H,41,52)(H,42,50)(H,43,53)(H,44,54)(H,45,49)(H,47,48)(H4,34,35,38)(H4,36,37,39)/t18-,19-,20-,21-,22-,23-/m0/s1
• InChI Key： WIGDGIGALMYEBW-LLINQDLYSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC([C@H](CC(C)C)N)=O)N[C@H](C(N[C@@H](C)C(N[C@@H](CO)C(N[C@H](C(NCC(=O)O)=O)CC(C)C)=O)=O)=O)CCC/N=C(\N)/N

Computed Properties

• Exact Mass: 771.47200
• Monoisotopic Mass: 771.47152057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 54
• Rotatable Bond Count: 34
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: -5.7
• Topological Polar Surface Area: 387

Experimental Properties

• Color/Form: Beige powder.
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: Slightly soluble (22 g/l) (25 º C),
• Water Partition Coefficient: Soluble in water (20 mg/ml).
• PSA: 381.95000
• LogP: 0.99700
• Solubility: Not determined

Kemptide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides